Cas no 110524-87-3 (1-Propanone, 1-(3-iodophenyl)-)

• Product Name: 1-Propanone, 1-(3-iodophenyl)-
• CAS No: 110524-87-3
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 1198938
• PubChem ID: 11196234
• Update Time: 2025-05-22

1-Propanone, 1-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-iodophenyl)-
• 110524-87-3
• AKOS026735644
• 1-(3-iodo-phenyl)-propan-1-one
• SCHEMBL2209426
• 1-(3-iodophenyl)propan-1-one
• PZOUKTKZNDZEFM-UHFFFAOYSA-N

• Inchi： 1S/C9H9IO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
• InChI Key： PZOUKTKZNDZEFM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC)=O

Computed Properties

• Exact Mass: 259.96981g/mol
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Propanone, 1-(3-iodophenyl)-

1-Propanone, 1-(3-iodophenyl)- (CAS No: 110524-87-3)

1-Propanone, 1-(3-iodophenyl)- is a chemical compound with the CAS number 110524-87-3. This compound is a derivative of propanone, also known as acetone, and features a substituted phenyl group at the alpha position. The presence of the iodine atom in the para position of the phenyl ring introduces unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 1-propanone, 1-(3-iodophenyl)- typically involves nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing side reactions and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in constructing the carbon-iodine bond in this compound.

One of the most notable applications of 1-propanone, 1-(3-iodophenyl)- is in medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, its role in the development of kinase inhibitors has been highlighted in recent studies, where the iodine substituent plays a critical role in enhancing the binding affinity to target proteins.

Moreover, 1-propanone, 1-(3-iodophenyl)- has found utility in materials science as well. Its ability to undergo further functionalization makes it a versatile building block for constructing advanced materials such as polymers and nanoparticles. Recent research has explored its use in creating stimuli-responsive materials, where the iodine substituent contributes to the material's responsiveness to external stimuli like light or temperature.

The electronic properties of 1-propanone, 1-(3-iodophenyl)- have also been studied extensively. Computational chemistry methods have revealed that the iodine atom significantly influences the molecule's electron distribution, making it suitable for applications in organic electronics. For example, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity profiles of 1-propanone, 1-(3-iodophenyl)-. These studies are crucial for ensuring that its use in industrial and pharmaceutical settings does not pose significant risks to ecosystems or human health. Preliminary findings suggest that while the compound is moderately biodegradable under aerobic conditions, further research is needed to fully understand its environmental fate.

From a regulatory standpoint, 1-propanone, 1-(3-iodophenyl)- is classified under specific chemical safety regulations due to its potential hazards during handling and storage. Proper safety protocols are essential to minimize exposure risks and ensure safe working conditions for personnel involved in its production or use.

In conclusion, 1-propanone, 1-(3-iodophenyl)- (CAS No: 110524-87-3) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.